Cas no 37626-98-5 (4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine)
37626-98-5 structure
Product Name:4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
CAS No:37626-98-5
MF:C5H6ClN3O
MW:159.573639392853
CID:2938589
Update Time:2023-08-10
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
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- Inchi: 1S/C5H6ClN3O/c1-9-5(10)4(7)3(6)2-8-9/h2H,7H2,1H3
- InChI Key: MIUZAYWFJNXFNQ-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C)C(C=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 233
- XLogP3: -0.2
- Topological Polar Surface Area: 58.7
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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